N-(3-methoxyphenyl)-1-propylbenzimidazol-2-amine N-(3-methoxyphenyl)-1-propylbenzimidazol-2-amine
Brand Name: Vulcanchem
CAS No.: 630092-27-2
VCID: VC4330635
InChI: InChI=1S/C17H19N3O/c1-3-11-20-16-10-5-4-9-15(16)19-17(20)18-13-7-6-8-14(12-13)21-2/h4-10,12H,3,11H2,1-2H3,(H,18,19)
SMILES: CCCN1C2=CC=CC=C2N=C1NC3=CC(=CC=C3)OC
Molecular Formula: C17H19N3O
Molecular Weight: 281.359

N-(3-methoxyphenyl)-1-propylbenzimidazol-2-amine

CAS No.: 630092-27-2

Cat. No.: VC4330635

Molecular Formula: C17H19N3O

Molecular Weight: 281.359

* For research use only. Not for human or veterinary use.

N-(3-methoxyphenyl)-1-propylbenzimidazol-2-amine - 630092-27-2

Specification

CAS No. 630092-27-2
Molecular Formula C17H19N3O
Molecular Weight 281.359
IUPAC Name N-(3-methoxyphenyl)-1-propylbenzimidazol-2-amine
Standard InChI InChI=1S/C17H19N3O/c1-3-11-20-16-10-5-4-9-15(16)19-17(20)18-13-7-6-8-14(12-13)21-2/h4-10,12H,3,11H2,1-2H3,(H,18,19)
Standard InChI Key OZLKBAXXYFRYRJ-UHFFFAOYSA-N
SMILES CCCN1C2=CC=CC=C2N=C1NC3=CC(=CC=C3)OC

Introduction

N-(3-methoxyphenyl)-1-propylbenzimidazol-2-amine is a chemical compound with the molecular formula C17H19N3O. It has an average mass of 281.359 g/mol and a monoisotopic mass of 281.152812 g/mol . This compound belongs to the benzimidazole class, which is known for its diverse biological activities and applications in pharmaceuticals and materials science.

Synthesis and Preparation

While specific synthesis methods for N-(3-methoxyphenyl)-1-propylbenzimidazol-2-amine are not detailed in the available literature, benzimidazoles are generally synthesized through condensation reactions involving o-phenylenediamine and carboxylic acids or their derivatives. The introduction of the 3-methoxyphenyl group could involve nucleophilic substitution or coupling reactions.

Research Findings and Future Directions

Research on benzimidazole derivatives often focuses on their complexation with metals and biological activities. For instance, studies on zinc(II) and cadmium(II) complexation with benzimidazole derivatives have shown interesting coordination chemistry, although specific findings related to N-(3-methoxyphenyl)-1-propylbenzimidazol-2-amine are lacking . Future research could investigate its potential in metal coordination chemistry and biological assays to uncover its full potential.

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